Cas no 1177225-41-0 (O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine)

• Product Name: O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine
• CAS No: 1177225-41-0
• MF: C₇H₁₆N₂O₃S
• MW: 208.278540611267
• CID: 4561605
• PubChem ID: 39242101
• Update Time: 2025-10-28

O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine Chemical and Physical Properties

Names and Identifiers

• O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine
• O-((1-(methylsulfonyl)piperidin-4-yl)methyl)hydroxylamine hydrochloride
• o-[(1-Methanesulfonylpiperidin-4-yl)methyl]hydroxylamine
• CS-W020138
• D77875
• CXB22541
• 1177225-41-0

• Inchi： 1S/C7H16N2O3S/c1-13(10,11)9-4-2-7(3-5-9)6-12-8/h7H,2-6,8H2,1H3
• InChI Key： HEWAHILDNHLLMM-UHFFFAOYSA-N
• SMILES： NOCC1CCN(S(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 208.08816355g/mol
• Monoisotopic Mass: 208.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 81Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine

Professional Introduction to Compound with CAS No. 1177225-41-0 and Product Name: O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine

The compound with the CAS number 1177225-41-0 and the product name O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 1-methylsulfonylpiperidin-4-yl moiety in its molecular structure suggests a high degree of specificity, which is often exploited in the design of bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds that incorporate piperidine derivatives. Piperidine-based scaffolds are known for their ability to enhance pharmacological properties such as solubility, bioavailability, and metabolic stability. The specific modification of the piperidine ring with a methylsulfonyl group further enhances its interaction with biological targets, making it an attractive candidate for further exploration.

The hydroxylamine component in the compound's name indicates the presence of a highly reactive functional group that can participate in various chemical transformations. Hydroxylamine derivatives are widely studied for their roles in organic synthesis and as intermediates in the preparation of more complex molecules. The combination of these features in O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine makes it a versatile building block for the synthesis of novel pharmaceutical agents.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The structural features of O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine suggest that it may interact with biological targets in ways that could lead to therapeutic effects. For instance, the 1-methylsulfonylpiperidin-4-yl moiety has been shown to exhibit binding affinity to certain enzymes and receptors, which are implicated in various diseases. This makes it an attractive starting point for designing molecules that can modulate these pathways.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activity and have been successfully incorporated into numerous drugs. The methylsulfonyl group in this compound's structure is analogous to sulfonamide moieties, suggesting that it may share similar pharmacological properties. This has prompted researchers to explore its potential as an intermediate in the synthesis of sulfonamide-based drugs.

The hydroxylaMine group is another key feature that contributes to the compound's reactivity and functionality. Hydroxylamine derivatives are known to participate in various chemical reactions, including oxidation-reduction processes and nucleophilic substitutions. These reactions are often exploited in synthetic chemistry to introduce new functional groups or to modify existing ones. The presence of this group in O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine opens up numerous possibilities for further chemical manipulation.

In the context of drug development, the synthesis of novel compounds often involves iterative optimization processes to improve potency, selectivity, and pharmacokinetic properties. The structural features of O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine provide a rich framework for such optimizations. By modifying different parts of the molecule, researchers can fine-tune its interactions with biological targets and enhance its therapeutic potential.

One area where this compound shows promise is in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their potential as neuroactive agents due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The specific modifications present in O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine may make it particularly effective against certain neurological conditions by targeting specific receptors or enzymes involved in these diseases.

Another potential application is in anti-inflammatory therapies. Sulfonamide derivatives are known for their anti-inflammatory properties, and the structural similarity between the methylsulfonyl group and sulfonamides suggests that this compound may exhibit similar effects. Further research is needed to confirm this hypothesis, but initial studies indicate that it may have significant therapeutic value.

The synthesis of O-[(1-Methylsulfonylpiperidin-4-yl)Methyl]hydroxylaMine involves several key steps that highlight its complexity and synthetic appeal. The introduction of the 1-methylsulfonylpiperidin-4-yl moiety requires careful control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the hydroxylaMine group necessitates precise synthetic strategies to avoid unwanted side reactions.

Recent advancements in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions and flow chemistry have significantly improved the accessibility of novel compounds like O-[(1-Methylsulfonylpiperidin-4-yll)methyI]hyd roxylaMine. These advancements have not only accelerated drug discovery but also enabled researchers to explore more diverse chemical space.

In conclusion, the compound with CAS number 1177225-41-0 and product name O-[ (1-Methyll sulfon ylpiper idine -4 -y l)m eth yI ]hyd roxl amine represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and potential applications make it an attractive molecule for drug discovery efforts aimed at treating various diseases.